Cas no 855829-28-6 (1-Azabicyclo[3.3.1]nonan-4-ol)

1-Azabicyclo[3.3.1]nonan-4-ol is a bicyclic tertiary amine alcohol with a rigid molecular framework, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its unique azabicyclic structure imparts steric and electronic properties that are advantageous for the development of bioactive compounds, particularly in medicinal chemistry. The hydroxyl group at the 4-position allows for further functionalization, enhancing its utility in derivatization reactions. This compound is often employed in the synthesis of alkaloids, chiral ligands, and catalysts due to its stereochemical stability. Its well-defined scaffold also contributes to studies in conformational analysis and molecular recognition.

1-Azabicyclo[3.3.1]nonan-4-ol structure

Product Name:1-Azabicyclo[3.3.1]nonan-4-ol

CAS No:855829-28-6

MF:C₈H₁₅NO

MW:141.210802316666

CID:835953

PubChem ID:18986107

Update Time:2025-06-11

1-Azabicyclo[3.3.1]nonan-4-ol Chemical and Physical Properties

Names and Identifiers

- 1-Azabicyclo[3.3.1]nonan-4-ol
- HMOACHBGHRNVLN-UHFFFAOYSA-N
- DTXSID50597132
- 1-aza-bicyclo[3.3.1]nonan-4-ol
- SCHEMBL412996
- (rac.)-1-aza-bicyclo[3.3.1]nonan-4-ol
- 855829-28-6
- (4SR,5RS)-1-aza-bicyclo[3.3.1]nonan-4-ol
- 1-Isogranatanin-4-ol
- DS-021414
- (4S,5S)-1-azabicyclo[3.3.1]nonan-4-ol
- (4R,5R)-1-azabicyclo[3.3.1]nonan-4-ol
- 872219-22-2
- 872219-25-5
- Inchi： 1S/C8H15NO/c10-8-3-5-9-4-1-2-7(8)6-9/h7-8,10H,1-6H2
- InChI Key： HMOACHBGHRNVLN-UHFFFAOYSA-N
- SMILES： OC1CCN2CCCC1C2

Computed Properties

Exact Mass: 141.115364102g/mol
Monoisotopic Mass: 141.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 23.5Å²

Experimental Properties

Density: 1.09
Melting Point: 169-170℃
Boiling Point: 255℃
Flash Point: 130℃

1-Azabicyclo[3.3.1]nonan-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM203403-1g	1-azabicyclo[3.3.1]nonan-4-ol	855829-28-6	95%	1g	$729	2021-08-04
Chemenu	CM203403-1g	1-azabicyclo[3.3.1]nonan-4-ol	855829-28-6	95%	1g	$***	2023-03-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743951-1g	1-Azabicyclo[3.3.1]nonan-4-ol	855829-28-6	98%	1g	￥5714.00	2024-07-28

1-Azabicyclo[3.3.1]nonan-4-ol Related Literature

1. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
2. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
4. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
5. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389

Related Categories

Additional information on 1-Azabicyclo[3.3.1]nonan-4-ol

Comprehensive Overview of 1-Azabicyclo[3.3.1]nonan-4-ol (CAS No. 855829-28-6): Properties, Applications, and Research Insights

1-Azabicyclo[3.3.1]nonan-4-ol (CAS No. 855829-28-6) is a bicyclic organic compound featuring a nitrogen atom within its unique bridged ring structure. This molecule has garnered significant attention in pharmaceutical and chemical research due to its versatile scaffold, which serves as a key intermediate in the synthesis of bioactive molecules. The azabicyclo core is particularly notable for its conformational rigidity, enabling precise spatial orientation of functional groups—a critical factor in drug design.

In recent years, the demand for 1-Azabicyclo[3.3.1]nonan-4-ol derivatives has surged, driven by their potential applications in central nervous system (CNS) therapeutics and enzyme inhibition. Researchers are actively exploring its role in modulating neurotransmitter receptors, aligning with the growing interest in neurodegenerative disease treatments—a hot topic in 2024. The compound’s stereochemistry and hydrogen-bonding capacity further enhance its utility in asymmetric catalysis, a field gaining traction in green chemistry initiatives.

The synthesis of CAS No. 855829-28-6 often involves innovative microwave-assisted reactions or flow chemistry techniques, reflecting modern trends toward sustainable and efficient synthetic protocols. Analytical characterization typically employs NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring precise quality control for research-grade material. These methodologies address frequent search queries like "how to characterize azabicyclic compounds" or "best practices for heterocycle synthesis".

From a commercial perspective, 1-Azabicyclo[3.3.1]nonan-4-ol suppliers emphasize its stability under ambient conditions, making it a practical choice for industrial-scale applications. Regulatory compliance is ensured through rigorous ICH guidelines, catering to the pharmaceutical sector’s emphasis on cGMP standards. This aligns with trending searches on "pharmaceutical intermediates safety profiles" and "scalable nitrogen heterocycle production".

Future research directions may explore its catalytic applications in CO2 fixation or biodegradable polymer synthesis—areas dominating sustainability-focused discussions. The compound’s logP value and solubility parameters also make it a candidate for drug delivery system optimization, answering frequent queries about "improving drug bioavailability" in medicinal chemistry forums.